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Compound of Interest

Compound Name: Ledipasvir

Cat. No.: B612246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two key direct-

acting antiviral agents used in the treatment of Hepatitis C, ledipasvir and sofosbuvir. The

information presented is collated from a range of clinical and pharmacological studies, with a

focus on providing quantitative data and the experimental context in which it was generated.

At a Glance: Key Pharmacokinetic Parameters
The following tables summarize the core pharmacokinetic parameters of ledipasvir and

sofosbuvir, including its primary metabolite, GS-331007.

Table 1: Pharmacokinetic Profile of Ledipasvir

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612246?utm_src=pdf-interest
https://www.benchchem.com/product/b612246?utm_src=pdf-body
https://www.benchchem.com/product/b612246?utm_src=pdf-body
https://www.benchchem.com/product/b612246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Citation(s)

Time to Maximum

Concentration (Tmax)
4.0 - 4.5 hours [1][2][3]

Maximum Concentration

(Cmax)
323 ng/mL [3][4][5]

Area Under the Curve (AUC) 7290 ng·h/mL [5][6]

Protein Binding >99.8% [4][7]

Terminal Half-life (t½) 47 hours [1][2][3][4]

Metabolism

Slow oxidative metabolism via

an unknown mechanism. Not

metabolized by CYP enzymes.

[4][6]

Route of Excretion
Primarily fecal (>86%), with

minimal renal excretion (~1%).
[4]

Table 2: Pharmacokinetic Profile of Sofosbuvir and its
Metabolite GS-331007
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Parameter Sofosbuvir
GS-331007
(Metabolite)

Citation(s)

Time to Maximum

Concentration (Tmax)
0.5 - 2.0 hours 2.0 - 4.0 hours [2][8][9]

Maximum

Concentration (Cmax)
582 - 618 ng/mL 620 ng/mL [5][10]

Area Under the Curve

(AUC)

969 ng·h/mL (in HCV

patients)
6790 - 8400 ng·h/mL [9][10]

Protein Binding 61 - 65% Minimal [5][8][9]

Terminal Half-life (t½) 0.4 - 0.5 hours 27 hours [1][2][3][8]

Metabolism

Extensively

metabolized in the

liver to the active

triphosphate GS-

461203, then to the

inactive GS-331007.

Not applicable [8][9][11]

Route of Excretion

Primarily renal

excretion of the GS-

331007 metabolite

(~80%).

Primarily renal [8][11]

Experimental Protocols
The pharmacokinetic data presented in this guide are derived from clinical studies employing

standardized methodologies for sample collection and analysis. The following outlines the

typical experimental protocols used in these studies.

Study Design
Pharmacokinetic parameters for both ledipasvir and sofosbuvir have been characterized in

Phase I, II, and III clinical trials involving healthy volunteers and patients with chronic hepatitis

C infection.[12][13][14] A common study design for assessing pharmacokinetics is a single-

dose, open-label, randomized, crossover study.[13] In these studies, subjects receive a single
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oral dose of the drug, and blood samples are collected at predetermined time points to

characterize the drug's absorption, distribution, metabolism, and excretion profile. For multiple-

dose studies, subjects receive the drug once daily for a specified period to evaluate steady-

state pharmacokinetics.[13]

Bioanalytical Methodology for Quantification
The concentrations of ledipasvir, sofosbuvir, and its primary metabolite, GS-331007, in human

plasma are determined using validated, sensitive, and specific bioanalytical methods,

predominantly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[4][9][10]

Sample Preparation:

Human plasma samples are typically obtained through centrifugation of whole blood

collected in tubes containing an anticoagulant (e.g., K2EDTA).

Analytes are extracted from the plasma matrix using techniques such as protein precipitation

with acetonitrile or liquid-liquid extraction with a solvent like dichloromethane.[4][9]

An internal standard (e.g., a stable isotope-labeled version of the analyte) is added to the

samples to ensure accuracy and precision during the analytical process.

Chromatographic Separation:

The extracted samples are injected into a High-Performance Liquid Chromatography (HPLC)

or Ultra-Performance Liquid Chromatography (UPLC) system.

Separation of the analytes from other plasma components is achieved using a reversed-

phase column, such as a C18 column.[1][4]

A mobile phase, typically consisting of a mixture of an organic solvent (e.g., acetonitrile or

methanol) and an aqueous solution (e.g., water with 0.1% formic acid), is used to elute the

compounds from the column.[1][4]

Mass Spectrometric Detection:

The eluate from the chromatography system is introduced into a tandem mass spectrometer.
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Positive electrospray ionization (ESI+) is commonly used to generate charged parent ions of

the analytes.[1][9]

The parent ions are then fragmented, and specific product ions are monitored for

quantification, providing high selectivity and sensitivity for the accurate measurement of drug

concentrations.[1][9]

Visualizing the Pharmacokinetic Pathways
The following diagrams illustrate the distinct metabolic and elimination pathways of ledipasvir
and sofosbuvir.
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Caption: Metabolic and Excretion Pathway of Ledipasvir.

Oral Administration (Sofosbuvir - Prodrug) Absorption Hepatic Metabolism Active Triphosphate (GS-461203) Dephosphorylation Inactive Metabolite (GS-331007) Renal Excretion (~80%)

Click to download full resolution via product page

Caption: Metabolic and Excretion Pathway of Sofosbuvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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